1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide

• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol
• IUPAC Name: 1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide
• InChI: InChI=1S/C16H25NO3/c1-17(2,19)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)20-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3/t14?,16-/m1/s1
• InChI Key: HBXKSXMNNGHBEA-BZSJEYESSA-N
• Isomeric SMILES: C[N+](C)(CC1CCCC[C@]1(C2=CC(=CC=C2)OC)O)[O-]
• Canonical SMILES: C[N+](C)(CC1CCCCC1(C2=CC(=CC=C2)OC)O)[O-]

Description

1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide is a complex organic compound with a unique structure that includes a cyclohexyl ring, a methoxyphenyl group, and a dimethylmethanamine oxide moiety

Preparation Methods

The synthesis of 1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide typically involves several steps:

Synthetic Routes: The preparation begins with the formation of the cyclohexyl ring, followed by the introduction of the hydroxy and methoxyphenyl groups. The final step involves the addition of the dimethylmethanamine oxide moiety.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures, with specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production may involve large-scale reactors and continuous flow processes to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups using reagents like halogens or alkylating agents.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like ethanol or dichloromethane. Reaction conditions often involve specific temperatures and pH levels to optimize the yield.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used, but they generally include various substituted and oxidized derivatives of the original compound.

Scientific Research Applications

1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific medical conditions.

Industry: The compound is used in the production of various industrial chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, leading to changes in their activity and function.

Pathways Involved: It can affect various biochemical pathways, including those involved in signal transduction, metabolism, and gene expression.

Comparison with Similar Compounds

1-[(2S)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]-N,N-dimethylmethanamine oxide can be compared with other similar compounds:

Similar Compounds: Compounds with similar structures include other cyclohexyl derivatives and methoxyphenyl compounds.